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Compound of Interest

Compound Name: 6-Methylbenzo[d]thiazol-2(3H)-one

Cat. No.: B1338352 Get Quote

Technical Overview of 6-Methylbenzo[d]thiazol-
2(3H)-one
This document provides a concise summary of the fundamental molecular properties of 6-
Methylbenzo[d]thiazol-2(3H)-one, a heterocyclic organic compound of interest in various

research and development sectors. The information presented herein is intended for

researchers, scientists, and professionals in drug development.

Molecular Data
The core physicochemical properties of 6-Methylbenzo[d]thiazol-2(3H)-one are summarized

in the table below. These data points are crucial for experimental design, computational

modeling, and analytical characterization.

Property Value

Molecular Formula C8H7NOS[1][2]

Molecular Weight 165.21 g/mol [1][2]

CAS Number 53827-53-5[1][3]

Logical Relationship of Molecular Properties
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The relationship between the compound's name and its fundamental molecular properties can

be visualized as a direct logical flow. The systematic name defines the structure, from which

the molecular formula and, consequently, the molecular weight are derived.

6-Methylbenzo[d]thiazol-2(3H)-one Molecular Formula
C8H7NOS

determines Molecular Weight
165.21 g/mol

calculates to

Click to download full resolution via product page

Compound Identity and Derived Properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 6-METHYL-3H-BENZOTHIAZOL-2-ONE CAS#: 53827-53-5 [amp.chemicalbook.com]

2. 6-Methyl-2(3H)-benzothiazolone | C8H7NOS | CID 13745606 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. cymitquimica.com [cymitquimica.com]

To cite this document: BenchChem. [6-Methylbenzo[d]thiazol-2(3H)-one molecular weight
and formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1338352#6-methylbenzo-d-thiazol-2-3h-one-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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